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Compound of Interest

Compound Name: 5-Azacytidine-15N4

Cat. No.: B15545139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 5-Azacytidine-
15N4 in mass spectrometry-based analytical methods. The primary application of this

isotopically labeled compound is as an internal standard for the accurate quantification of 5-

Azacytidine (AZA) and its metabolites in biological matrices.

Introduction
5-Azacytidine (AZA) is a cytidine analogue and a DNA methyltransferase inhibitor used in the

treatment of myelodysplastic syndrome (MDS) and chronic myelomonocytic leukemia (CMML).

[1] Monitoring the intracellular dynamics and plasma concentrations of AZA is crucial for

understanding its therapeutic efficacy and resistance mechanisms.[1] However, the chemical

instability of AZA in aqueous solutions presents a significant analytical challenge.[1][2] The use

of a stable isotope-labeled internal standard, such as 5-Azacytidine-15N4, is essential for

robust and accurate quantification by mass spectrometry, as it co-elutes with the analyte of

interest and compensates for variations in sample preparation and instrument response.

Key Applications
The primary application of 5-Azacytidine-15N4 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the following purposes:
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Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and

excretion (ADME) of 5-Azacytidine in plasma and other biological fluids.[3][4][5][6][7]

Intracellular Drug Monitoring: Quantifying the uptake and metabolism of 5-Azacytidine within

cells to understand its mechanism of action and resistance.[1]

Genomic Incorporation Analysis: Measuring the incorporation of 5-Azacytidine into DNA and

RNA, which is a key step in its therapeutic effect.[1][8]

Signaling and Metabolic Pathway
5-Azacytidine undergoes a series of metabolic steps to become active and incorporated into

nucleic acids. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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